NeuroSensor 521

• CAS No.: 1428730-05-5
• Product Name: NeuroSensor 521
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4
• IUPAC Name: 7-(diethylamino)-4-(4-methoxyphenyl)-2-oxochromene-3-carbaldehyde
• Standard InChI: InChI=1S/C21H21NO4/c1-4-22(5-2)15-8-11-17-19(12-15)26-21(24)18(13-23)20(17)14-6-9-16(25-3)10-7-14/h6-13H,4-5H2,1-3H3
• Standard InChIKey: GOYKALWTTJFRLM-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C=O)C3=CC=C(C=C3)OC
• Appearance: Solid powder
• Description: NeuroSensor 521 is a fluorescent turn-on sensor. It acts by binding catecholamines such as dopamine and norepinephrine more tightly than other biogenic amines such as glutamate and does not interact with secondary amines such as epinephrine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NeuroSensor 521; NeuroSensor-521; NeuroSensor521
• Reference: 1: Hettie KS, Glass TE. Coumarin-3-aldehyde as a scaffold for the design of tunable PET-modulated fluorescent sensors for neurotransmitters. Chemistry. 2014 Dec 22;20(52):17488-99. doi: 10.1002/chem.201403128. Epub 2014 Oct 24. PubMed PMID: 25346467.; 2: Hettie KS, Liu X, Gillis KD, Glass TE. Selective catecholamine recognition with NeuroSensor 521: a fluorescent sensor for the visualization of norepinephrine in fixed and live cells. ACS Chem Neurosci. 2013 Jun 19;4(6):918-23. doi: 10.1021/cn300227m. Epub 2013 Mar 25. PubMed PMID: 23527575; PubMed Central PMCID: PMC3708293.
• PubChem Compound: 86272181
• Last Modified: Nov 11 2021